Cas no 1710833-88-7 (8-(2-Fluoro-phenoxy)-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one)

• Product Name: 8-(2-Fluoro-phenoxy)-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one
• CAS No: 1710833-88-7
• MF: C₁₁H₇FN₄O₂
• MW: 246.197284936905
• CID: 5162024
• Update Time: 2025-10-31

8-(2-Fluoro-phenoxy)-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one Chemical and Physical Properties

Names and Identifiers

• 8-(2-Fluoro-phenoxy)-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one

• Inchi： 1S/C11H7FN4O2/c12-7-3-1-2-4-8(7)18-10-9-14-15-11(17)16(9)6-5-13-10/h1-6H,(H,15,17)
• InChI Key： ODBJSTXGJIRTEC-UHFFFAOYSA-N
• SMILES： C12=NNC(=O)N1C=CN=C2OC1=CC=CC=C1F

Additional information on 8-(2-Fluoro-phenoxy)-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one

Comprehensive Overview of 8-(2-Fluoro-phenoxy)-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one (CAS No. 1710833-88-7)

8-(2-Fluoro-phenoxy)-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one, with the CAS number 1710833-88-7, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the [1,2,4]triazolo[4,3-a]pyrazine family, a class of nitrogen-rich heterocycles known for their diverse biological activities. The presence of a 2-fluoro-phenoxy moiety enhances its potential as a scaffold for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

Recent studies highlight the growing interest in triazolo-pyrazine derivatives due to their structural versatility and pharmacological properties. Researchers are actively exploring 8-(2-Fluoro-phenoxy)-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one for its potential applications in kinase inhibition and immunomodulation. The compound's unique fluorinated aromatic component may improve metabolic stability and bioavailability, addressing a common challenge in small-molecule therapeutics. These attributes align with current trends in precision medicine, where fluorine-containing compounds are increasingly leveraged for their enhanced binding affinity and selectivity.

From a synthetic chemistry perspective, CAS 1710833-88-7 exemplifies innovations in heterocyclic coupling reactions. Its synthesis typically involves palladium-catalyzed cross-coupling between triazolo-pyrazine precursors and fluorinated aryl ethers, a methodology widely discussed in green chemistry forums. The compound's logP and hydrogen-bonding capacity make it a subject of computational chemistry studies, particularly in QSAR modeling for CNS drug development. Such investigations are frequently queried in academic search engines, reflecting the intersection of medicinal chemistry and AI-driven drug design.

The agrochemical sector also shows interest in 8-(2-Fluoro-phenoxy)-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one as a potential lead for crop protection agents. Fluorinated heterocycles are known to exhibit herbicidal and fungicidal activities, with the triazolo ring system offering resistance to enzymatic degradation. This aligns with global demands for sustainable agriculture solutions, a topic dominating environmental science discussions. Patent databases reveal ongoing work optimizing this scaffold for pest control formulations, often searched alongside terms like "low-ecotoxicity" and "target-specific" pesticides.

Analytical characterization of 1710833-88-7 employs advanced techniques such as LC-MS/MS and NMR spectroscopy, frequently referenced in method development papers. The compound's chromatographic behavior under reversed-phase conditions is particularly noted for its implications in metabolite identification studies. These technical aspects generate substantial queries in analytical chemistry forums, especially regarding HPLC method optimization for nitrogen-rich heterocycles.

In material science, the [1,2,4]triazolo[4,3-a]pyrazine core of this compound has been investigated for organic electronic applications. Its conjugated π-system and electron-withdrawing fluoro-phenoxy group suggest potential in OLED materials or organic semiconductors, topics trending in nanotechnology research. Computational studies modeling its charge transport properties frequently appear in materials science literature, correlating with search engine queries about "small-molecule electronics".

Regulatory perspectives on 8-(2-Fluoro-phenoxy)-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one emphasize its classification as a non-controlled substance under current chemical inventories. Safety data sheets highlight standard handling procedures for laboratory-scale use, with particular attention to fluorinated compound handling - a subject of frequent workplace safety training searches. The compound's environmental fate is often discussed in relation to fluorine persistence studies, aligning with EPA's PFAS research initiatives.

Commercial availability of CAS 1710833-88-7 is primarily through custom synthesis providers, with purity specifications typically exceeding 98% for research applications. Procurement discussions often involve scale-up challenges of multi-step heterocyclic syntheses, a pain point addressed in process chemistry webinars. These practical considerations generate substantial traffic in chemical supplier portals, particularly searches combining "bulk heterocyclic compounds" with "GMP synthesis".

Future research directions for this compound class may explore PROTAC applications leveraging the triazolo-pyrazine moiety as an E3 ligase binder. Such speculative applications are gaining traction in drug discovery circles, reflected in rising searches for "degrader technologies" and "heterocyclic warheads". The fluorinated aromatic component also positions 8-(2-Fluoro-phenoxy)-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one as a candidate for PET tracer development, an area witnessing exponential growth in radiopharmaceutical research.